Cas no 2172202-19-4 (benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate)

• Product Name: benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate
• CAS No: 2172202-19-4
• MF: C₁₃H₁₆ClNO₅S
• MW: 333.787841796875
• CID: 5986572
• PubChem ID: 165527446
• Update Time: 2025-07-02

benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate
• benzyl N-{4-[(chlorosulfonyl)methyl]oxolan-3-yl}carbamate
• 2172202-19-4
• EN300-1440643

• Inchi： 1S/C13H16ClNO5S/c14-21(17,18)9-11-7-19-8-12(11)15-13(16)20-6-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,16)
• InChI Key： FNTMVABUCODEIK-UHFFFAOYSA-N
• SMILES： ClS(CC1COCC1NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 333.0437715g/mol
• Monoisotopic Mass: 333.0437715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate

Comprehensive Overview of Benzyl N-{4-(Chlorosulfonyl)Methyloxolan-3-yl}Carbamate (CAS No. 2172202-19-4)

Benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate (CAS No. 2172202-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of carbamate derivatives, which are widely studied for their versatility in drug design and material science. Researchers and industry professionals frequently search for terms like "benzyl carbamate derivatives," "sulfonyl-containing heterocycles," and "CAS 2172202-19-4 applications" to explore its utility further.

The molecular structure of benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate features a tetrahydrofuran (oxolane) ring substituted with a chlorosulfonyl group and a benzyl carbamate moiety. This combination of functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Recent trends in organic synthesis highlight the growing demand for sulfonamide-based building blocks, which aligns with the compound's potential as a precursor for drug discovery and peptide modification.

In the context of current research hotspots, CAS 2172202-19-4 is often discussed alongside topics like "green chemistry" and "sustainable synthesis." Scientists are increasingly interested in optimizing the preparation of such compounds using catalyst-free reactions or eco-friendly solvents. Additionally, its relevance to protease inhibition and enzyme-targeted therapies has sparked queries like "how to synthesize benzyl carbamate derivatives" and "chlorosulfonyl group reactivity" in academic forums and search engines.

From a commercial perspective, benzyl N-{4-(chlorosulfonyl)methyloxolan-3-yl}carbamate is primarily utilized by pharmaceutical manufacturers and research laboratories. Its role in constructing peptidomimetics or small-molecule inhibitors is particularly noteworthy, as these applications dominate recent patent filings. SEO-driven searches such as "buy CAS 2172202-19-4" or "suppliers of sulfonyl heterocycles" reflect the compound's niche market demand.

Quality control and analytical characterization of CAS 2172202-19-4 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stability, which are critical for its use in sensitive applications. Discussions around "analytical methods for carbamates" and "storage conditions for sulfonyl compounds" are common among quality assurance professionals.

Looking ahead, the compound's adaptability in bioconjugation and click chemistry positions it as a promising candidate for emerging fields like targeted drug delivery and diagnostic probe development. As interdisciplinary research grows, queries combining "benzyl carbamate" with terms like "nanocarriers" or "bioimaging" are expected to rise, further underscoring its scientific relevance.